Cas no 1225069-85-1 (N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide
• CAS No: 1225069-85-1
• MF: C₂₀H₂₁BF₃NO₃
• MW: 391.191856145859
• MDL: MFCD11844801
• CID: 1070038
• PubChem ID: 45588193
• Update Time: 2025-06-10

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-3-(Trifluoromethyl)benzoylaminobenzene-boronic acid pinacol ester
• 3-[3-(Trifluoromethyl)benzoylamino]benzene boronic acid pinacol ester
• N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide
• n-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(trifluoromethyl)benzamide
• C20H21BF3NO3
• 2524AD
• PC200358
• 3-3-(Trifluoromethyl)benzoylaminobenzene boronic acid pinacol ester
• 3-[3-(Trifluoromethyl)ben
• BS-2002
• Benzamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-(trifluoromethyl)-
• DA-14144
• 1225069-85-1
• IUZSQEGKYZLEDM-UHFFFAOYSA-N
• AZB06985
• D92880
• MFCD11844801
• EN300-371138
• DTXSID40670589
• AKOS005259543
• Z2768164722
• CS-0159411
• SCHEMBL3308119
• 5-[3-(TRIFLUOROMETHYL)BENZOYLAMINO]BENZENE BORONIC ACID PINACOL ESTER
• N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide

• MDL： MFCD11844801
• Inchi： 1S/C20H21BF3NO3/c1-18(2)19(3,4)28-21(27-18)15-9-6-10-16(12-15)25-17(26)13-7-5-8-14(11-13)20(22,23)24/h5-12H,1-4H3,(H,25,26)
• InChI Key： IUZSQEGKYZLEDM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O)(F)F

Computed Properties

• Exact Mass: 391.1566582g/mol
• Monoisotopic Mass: 391.1566582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide

Introduction to N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide and Its Significance in Modern Chemical Biology

N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide (CAS No: 1225069-85-1) represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of a tetramethyl-1,3,2-dioxaborolan-2-yl moiety and a trifluoromethyl group imparts unique chemical properties that make it a valuable candidate for further exploration.

The tetramethyl-1,3,2-dioxaborolan-2-yl substituent is particularly noteworthy as it introduces a boron-containing group known for its utility in cross-coupling reactions. These reactions are fundamental in organic synthesis and have been extensively employed in the construction of complex molecules, including biologically active compounds. The ability to perform such transformations efficiently makes this compound a promising tool for synthetic chemists aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of molecules with enhanced binding affinity and selectivity. The trifluoromethyl group is a common feature in many pharmacologically active compounds due to its ability to modulate electronic properties and improve metabolic stability. This feature is particularly relevant in the context of drug design, where optimizing physicochemical properties can significantly influence a molecule's efficacy and safety profile.

The combination of these structural elements in N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide suggests potential applications in the synthesis of targeted therapeutics. For instance, the boronate ester functionality can be utilized in Suzuki-Miyaura cross-coupling reactions, allowing for the facile introduction of diverse pharmacophores. This flexibility is highly advantageous when designing molecules intended for specific biological targets.

Recent advancements in computational chemistry have further highlighted the importance of such multifunctional compounds. Molecular modeling studies have demonstrated that the presence of both the tetramethyl-1,3,2-dioxaborolan-2-yl and trifluoromethyl groups can enhance binding interactions with biological targets. These insights are derived from high-throughput virtual screening efforts that have identified numerous lead compounds with similar structural motifs.

The pharmaceutical industry has also shown interest in this class of compounds due to their potential as intermediates in the synthesis of novel drugs. For example, derivatives of N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide have been explored as inhibitors of enzymes involved in inflammatory pathways. Such inhibitors represent a significant therapeutic area with unmet medical needs.

In conclusion, N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-(trifluoromethyl)benzamide (CAS No: 1225069-85-1) is a compound with considerable promise in chemical biology and pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and a potential candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule and its derivatives, its significance is likely to grow within the scientific community.